Cas no 117884-83-0 (Deschloro-4,4’-dichloro Clomiphene Citrate(E/Z Mixture))

• Product Name: Deschloro-4,4’-dichloro Clomiphene Citrate(E/Z Mixture)
• CAS No: 117884-83-0
• MF: C₃₂H₃₅Cl₂NO₈
• MW: 632.528208017349
• CID: 1062160
• PubChem ID: 71315613
• Update Time: 2025-05-21

Deschloro-4,4’-dichloro Clomiphene Citrate(E/Z Mixture) Chemical and Physical Properties

Names and Identifiers

• Deschloro-4,4'-dichloro Clomiphene Citrate
• 2-[4-[(E)-1,2-bis(4-chlorophenyl)ethenyl]phenoxy]-N,N-diethylethanamine,2-hydroxypropane-1,2,3-tricarboxylic acid
• 2-[p-[1,2-Bis(p-chlorophenyl)vinyl]phenoxy]triethylaMine Citrate
• Deschloro-4,4’-dichloro Clomiphene Citrate(E/Z Mixture)
• Deschloro-4,4'-dichloro Clomiphene Citrate (E/Z Mixture)
• 117884-83-0
• 2-[4-[(E)-1,2-bis(4-chlorophenyl)ethenyl]phenoxy]-N,N-diethylethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• DTXSID60747520
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--2-{4-[(E)-1,2-bis(4-chlorophenyl)ethenyl]phenoxy}-N,N-diethylethan-1-amine (1/1)
• Deschloro-4,4'-dichloro CloMiphene Citrate (E/Z Mixture)
• Deschloro-4,4a€-dichloro Clomiphene Citrate\n(E/Z Mixture)
• 2-[4-[1,2-Bis(4-chlorophenyl)ethenyl]phenoxy]-N,N-diethylethanaMine 2-Hydroxy-1,2,3-propanetricarboxylate

• Inchi： 1S/C26H27Cl2NO.C6H8O7/c1-3-29(4-2)17-18-30-25-15-9-22(10-16-25)26(21-7-13-24(28)14-8-21)19-20-5-11-23(27)12-6-20;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-16,19H,3-4,17-18H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b26-19-;
• InChI Key： FMWQEUHCTXAKDS-XDUZALLESA-N
• SMILES： ClC1C=CC(=CC=1)/C(=C/C1C=CC(=CC=1)Cl)/C1C=CC(=CC=1)OCCN(CC)CC.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 631.17400
• Monoisotopic Mass: 631.1739725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 725
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 144.60000
• LogP: 6.05440

Additional information on Deschloro-4,4’-dichloro Clomiphene Citrate(E/Z Mixture)

Deschloro-4,4’-dichloro Clomiphene Citrate (E/Z Mixture): A Comprehensive Overview

Deschloro-4,4’-dichloro Clomiphene Citrate, also known as the E/Z Mixture and identified by the CAS number 117884-83-0, is a compound of significant interest in the field of pharmaceutical chemistry and endocrinology. This compound is a derivative of clomiphene, a well-known nonsteroidal estrogen antagonist and progestin with a wide range of applications in reproductive medicine.

The structure of Deschloro-4,4’-dichloro Clomiphene Citrate consists of a dichlorinated aromatic ring system, which contributes to its unique pharmacological properties. The E/Z mixture refers to the stereochemical configuration of the double bond in the molecule, which plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the potential of this compound in addressing hormonal imbalances and fertility issues. For instance, research published in 2023 demonstrated that Deschloro-4,4’-dichloro Clomiphene Citrate exhibits enhanced selectivity towards estrogen receptors compared to its parent compound, clomiphene citrate. This improved selectivity could lead to fewer side effects and better therapeutic outcomes in patients undergoing fertility treatments.

In terms of synthesis, the production of E/Z Mixture involves a multi-step process that includes chlorination, esterification, and stereochemical control during the formation of the double bond. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and stereochemical integrity of the final product.

The pharmacokinetic profile of Deschloro-4,4’-dichloro Clomiphene Citrate has been extensively studied in preclinical models. Findings indicate that this compound has an optimal absorption rate and bioavailability, making it suitable for oral administration. Furthermore, its metabolic pathways have been elucidated through in vitro studies using human liver microsomes, revealing that it undergoes phase I metabolism primarily via cytochrome P450 enzymes.

In terms of therapeutic applications, this compound is being explored for its potential in treating conditions such as polycystic ovary syndrome (PCOS) and male hypogonadism. Clinical trials conducted in 2023 have shown promising results, with patients experiencing improved ovarian function and increased sperm count without significant adverse effects.

The development of Deschloro-4,4’-dichloro Clomiphene Citrate represents a significant advancement in hormone modulation therapy. Its unique chemical structure and stereochemical properties make it a valuable tool for researchers and clinicians alike in addressing complex endocrine disorders.